Cas no 847389-81-5 (1-(4-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea)

• Product Name: 1-(4-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea
• CAS No: 847389-81-5
• MF: C₁₉H₂₀ClN₃S
• MW: 357.900201797485
• CID: 6256105
• PubChem ID: 40504161
• Update Time: 2025-10-21

1-(4-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea
• F0658-0139
• AKOS001506956
• 1-(4-chlorophenyl)-3-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]thiourea
• 847389-81-5
• 1-(4-chlorophenyl)-3-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)thiourea

• Inchi： 1S/C19H20ClN3S/c1-12-3-8-18-17(11-12)16(13(2)22-18)9-10-21-19(24)23-15-6-4-14(20)5-7-15/h3-8,11,22H,9-10H2,1-2H3,(H2,21,23,24)
• InChI Key： LPLFBYVNRMPXTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NCCC1=C(C)NC2C=CC(C)=CC1=2)=S

Computed Properties

• Exact Mass: 357.1066465g/mol
• Monoisotopic Mass: 357.1066465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 71.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(4-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea

Comprehensive Overview of 1-(4-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea (CAS No. 847389-81-5)

1-(4-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea (CAS No. 847389-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a thiourea backbone linked to a 4-chlorophenyl group and a 2,5-dimethyl-1H-indol-3-yl moiety, making it a subject of interest for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its molecular interactions and binding affinities, which could pave the way for novel therapeutic agents.

In recent years, the demand for indole derivatives and thiourea-based compounds has surged, driven by their versatility in drug discovery. 1-(4-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea stands out due to its hybrid structure, combining the pharmacophoric features of both indole and thiourea. This combination is often associated with enhanced bioactivity, including potential anti-inflammatory, antimicrobial, and anticancer properties. Such attributes align with current trends in targeted drug design and personalized medicine, which are hot topics in the scientific community.

The synthesis of CAS No. 847389-81-5 involves multi-step organic reactions, often starting from commercially available 2,5-dimethylindole and 4-chlorophenyl isothiocyanate. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize environmental impact, a concern frequently raised in modern scientific discourse.

From a commercial perspective, 1-(4-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea is primarily utilized in academic and industrial research settings. Its applications span from enzyme inhibition studies to high-throughput screening for drug candidates. The compound's ability to modulate biological pathways makes it a valuable tool for understanding disease mechanisms, particularly in areas like neurodegenerative disorders and metabolic syndromes, which are frequently searched topics in medical databases.

Safety and handling of CAS No. 847389-81-5 are critical considerations for researchers. While not classified as hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability under various conditions is well-documented, ensuring reliable performance in experimental settings. This reliability is crucial for reproducibility, a cornerstone of scientific research that aligns with the increasing focus on research transparency and data integrity.

Looking ahead, the potential of 1-(4-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea in drug development remains promising. Its structural motifs are compatible with computational modeling and AI-driven drug discovery, two rapidly evolving fields that dominate contemporary scientific searches. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.